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Compound of Interest

Compound Name: Spiro[indoline-3,4'-piperidin]-2-one

Cat. No.: B152902 Get Quote

An In-depth Technical Guide to Spiro[indoline-3,4'-piperidin]-2-one: From Synthesis to

Therapeutic Potential

Introduction: The Rise of a Privileged Scaffold
In the landscape of medicinal chemistry, certain molecular architectures consistently emerge as

foundational frameworks for drug discovery. These "privileged scaffolds" possess the inherent

ability to interact with multiple biological targets, offering a rich starting point for developing

novel therapeutics. The spirooxindole core is a quintessential example of such a scaffold, found

in numerous natural products and synthetic compounds with a wide array of biological

activities.[1][2][3] This guide focuses on a specific and highly promising member of this family:

Spiro[indoline-3,4'-piperidin]-2-one.

This molecule features a unique three-dimensional structure, rigidly connecting an indolin-2-

one (oxindole) moiety with a piperidine ring through a single, shared carbon atom—the

spirocenter. This structural rigidity is crucial, as it pre-organizes functional groups in a defined

spatial orientation, enhancing their binding affinity and selectivity for specific biological targets.

This guide, intended for researchers and drug development professionals, will provide a

comprehensive overview of the nomenclature, synthesis, physicochemical properties, and

significant therapeutic potential of this compound and its derivatives.

Nomenclature and Structural Elucidation
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The systematic name, Spiro[indoline-3,4'-piperidin]-2-one, precisely describes the

molecule's architecture according to IUPAC nomenclature rules.

Spiro: This prefix indicates the presence of a single atom that is common to two rings.

[indoline-3,4'-piperidine]: This bracketed portion identifies the two ring systems and their

points of fusion. The spiro-atom is carbon-3 of the indoline ring and carbon-4 of the

piperidine ring. The prime symbol (') distinguishes the atoms of the second ring system.

-2-one: This suffix indicates a ketone functional group at position 2 of the indoline ring,

defining it as an oxindole or indolin-2-one.

Key Structural Features
The molecule's biological activity is intrinsically linked to its structural features:

Spirocyclic Center (C3): A quaternary carbon that imparts significant three-dimensionality.

Oxindole Lactam: The amide within the five-membered ring contains a hydrogen bond donor

(N-H) and a hydrogen bond acceptor (C=O). These are critical for forming interactions with

protein targets.

Piperidine Ring: The six-membered nitrogen-containing ring often plays a key role in

modulating solubility and can be functionalized to fine-tune activity. The secondary amine

(N'-H) provides an additional site for hydrogen bonding or chemical modification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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